Cas no 865182-88-3 (4-cyano-N-(2Z)-6-acetamido-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-cyano-N-(2Z)-6-acetamido-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865182-88-3
• MF: C₂₀H₁₄N₄O₂S
• MW: 374.415762424469
• CID: 5853842
• PubChem ID: 3323835
• Update Time: 2025-06-14

4-cyano-N-(2Z)-6-acetamido-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[6-(acetylamino)-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-4-cyano-
• (Z)-N-(6-acetamido-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-4-cyanobenzamide
• 4-cyano-N-[(2Z)-6-acetamido-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 865182-88-3
• F1365-3069
• AKOS024606808
• N-(6-acetamido-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-cyanobenzamide
• 4-cyano-N-(2Z)-6-acetamido-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

• Inchi： 1S/C20H14N4O2S/c1-3-10-24-17-9-8-16(22-13(2)25)11-18(17)27-20(24)23-19(26)15-6-4-14(12-21)5-7-15/h1,4-9,11H,10H2,2H3,(H,22,25)
• InChI Key： QFILXPAHFVAISU-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=CC=C(NC(C)=O)C=C2S1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 374.08374688g/mol
• Monoisotopic Mass: 374.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 14.18±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-cyano-N-(2Z)-6-acetamido-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Comprehensive Analysis of 4-cyano-N-(2Z)-6-acetamido-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865182-88-3)

The compound 4-cyano-N-(2Z)-6-acetamido-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865182-88-3) is a highly specialized chemical entity that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a benzothiazole core with cyano and acetamido substituents, makes it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds that play a pivotal role in targeted cancer therapies and other precision medicine approaches.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in high-throughput screening and computational drug design. The compound's prop-2-yn-1-yl moiety, for instance, is a key functional group often exploited in click chemistry, a technique widely used in bioconjugation and drug delivery systems. This versatility aligns with current trends in personalized medicine, where modular chemical scaffolds are essential for tailoring therapies to individual patient needs.

From a synthetic perspective, 4-cyano-N-(2Z)-6-acetamido-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide exemplifies the convergence of heterocyclic chemistry and bioorthogonal chemistry. Its dihydrobenzothiazole ring system is a privileged structure in drug design, frequently found in compounds with anti-inflammatory, antimicrobial, and neuroprotective properties. The presence of the cyano group further enhances its binding affinity to biological targets, a feature often leveraged in the development of proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in degradation therapeutics.

The compound's CAS No. 865182-88-3 is frequently searched in academic and industrial databases, reflecting its relevance in ongoing pharmacological research. Questions such as "What are the synthetic routes for 4-cyano-N-(2Z)-6-acetamido-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide?" or "How does its molecular docking profile compare to other kinase inhibitors?" are common among researchers. These inquiries underscore the need for detailed structure-activity relationship (SAR) studies, which are critical for optimizing its bioavailability and therapeutic index.

Environmental and green chemistry considerations are also pivotal when discussing this compound. The prop-2-yn-1-yl group, while synthetically valuable, necessitates careful handling to minimize ecological impact. Recent publications highlight the use of catalytic methods and solvent-free reactions to improve the sustainability of its production. Such approaches resonate with the broader scientific community's shift toward eco-friendly synthesis and circular economy principles.

In summary, 4-cyano-N-(2Z)-6-acetamido-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865182-88-3) represents a fascinating intersection of chemical innovation and biomedical potential. Its multifaceted applications—from drug discovery to biomaterials engineering—make it a subject of enduring interest. As research continues to unravel its mechanistic pathways and clinical applicability, this compound is poised to contribute significantly to the next generation of therapeutic agents.